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Compound of Interest

Compound Name: Alectinib

Cat. No.: B1194254 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety during the handling of potent compounds like Alectinib is paramount.

Alectinib, an inhibitor of anaplastic lymphoma kinase (ALK), is classified as a hazardous drug,

with safety data sheets indicating it is suspected of causing genetic defects, damaging fertility

or the unborn child, and may cause organ damage through prolonged or repeated exposure[1]

[2]. Adherence to strict safety protocols is therefore not merely procedural, but essential for risk

mitigation.

This guide provides immediate, essential safety and logistical information for handling

Alectinib in a laboratory setting, covering personal protective equipment (PPE), operational

procedures, and disposal plans.

Hazard Communication and Risk Assessment
Before handling Alectinib, a thorough risk assessment must be conducted. All personnel must

be trained on its specific hazards. Key hazard statements include:

H341: Suspected of causing genetic defects[1][2].

H361: Suspected of damaging fertility or the unborn child[1][2].

H373: May cause damage to organs through prolonged or repeated exposure[1][2].
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Additional Hazards: Causes skin and serious eye irritation, and may cause respiratory

irritation[3].

Step-by-Step Handling Procedures
1. Engineering Controls:

Handle Alectinib in a dedicated, well-ventilated area[1].

A laboratory fume hood, biological safety cabinet, or other appropriate local exhaust

ventilation is required to minimize inhalation exposure[4].

Ensure safety showers and eye wash stations are readily accessible[2].

2. Personal Protective Equipment (PPE) Selection and Use:

Gloves: Wear two pairs of chemotherapy-tested nitrile gloves[5][6]. Gloves must conform to

standards such as EU Directive 89/686/EEC and EN 374[1][4]. Always inspect gloves for

tears or punctures before use. When double-gloving, one pair should be worn under the

gown cuff and the second pair over the cuff[6].

Gowns: A disposable, back-closing gown shown to be resistant to hazardous drug

permeability is required[5]. Wear impervious, fire/flame-resistant clothing[1][4].

Eye and Face Protection: Use tightly fitting safety goggles with side-shields (conforming to

EN 166 (EU) or NIOSH (US))[1][4]. In cases of potential splashing, a face shield should be

worn in addition to goggles[5].

Respiratory Protection: If engineering controls are insufficient, or if there is a risk of aerosol

or dust formation, a NIOSH-approved respirator is necessary[2][7]. For nuisance exposures,

a P95 (US) or P1 (EU EN 143) particle respirator may be used. For higher-level protection,

use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges[7].

3. Weighing and Compounding:

Avoid the formation of dust and aerosols during handling[1][3].
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Conduct all weighing and solution preparation within a containment device (e.g., ventilated

balance enclosure or fume hood).

Use dedicated, non-sparking tools for handling the powder[1].

4. Decontamination and Cleaning:

After handling, thoroughly wash hands and any exposed skin with soap and plenty of

water[1][3].

Decontaminate all surfaces and equipment after use.

Contaminated disposable materials should be immediately placed in sealed hazardous

waste containers.

5. Accidental Release and Spills:

Evacuate personnel from the affected area immediately[1].

Wear appropriate PPE, including respiratory protection, before attempting to clean the

spill[4].

Avoid generating dust. Gently cover the spill with an absorbent material[7].

Collect the spilled material using spark-proof tools and place it into a suitable, closed

container for disposal[1][3].

Do not allow the chemical to enter drains or waterways[1].

6. Disposal:

Dispose of unused Alectinib and all contaminated materials as hazardous waste[4].

The material can be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing[1].

Follow all applicable federal, state, and local regulations for hazardous waste disposal[4].
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Quantitative Safety Data
While specific occupational exposure limits (OELs) for Alectinib are not publicly available in

the reviewed safety data sheets[1][2], other relevant quantitative data has been published.

Data Point Value Substance Source / Remarks

Predicted No Effect

Concentration (PNEC)
0.0001 mg/l

Alectinib

hydrochloride

Genentech / Based on

chronic data for

surface waters[8]

Acute Oral Toxicity

(LD0)
2,000 mg/kg

Alectinib

hydrochloride

Genentech / Rat.

Minimally toxic after

single ingestion[8].

Occupational

Exposure Limit (TWA)
15 mg/m³

Particulates not

otherwise regulated

OSHA Z-1 / Total dust

(as an excipient)[8]

Occupational

Exposure Limit (TWA)
10 mg/m³ Titanium dioxide

ACGIH / Respirable

particulate matter (as

an excipient)[8]

Procedural Workflow for Handling Alectinib
The following diagram illustrates the logical workflow for the safe handling of Alectinib in a

laboratory setting, from preparation to final disposal.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase Emergency Protocol

1. Conduct Risk Assessment
& Review SDS

2. Confirm Personnel Training

3. Select & Inspect PPE
(Gloves, Gown, Goggles)

4. Prepare Ventilated Workspace
(e.g., Fume Hood)

5. Handle Alectinib
(Avoid Dust/Aerosols)

6. Decontaminate Surfaces
& Equipment

Spill Response
Personnel Exposure

(First Aid)

7. Doff PPE Correctly

8. Dispose of Waste
(Hazardous Waste Stream)

9. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Alectinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. fishersci.com [fishersci.com]

4. cleanchemlab.com [cleanchemlab.com]

5. pogo.ca [pogo.ca]

6. halyardhealth.eu [halyardhealth.eu]

7. capotchem.com [capotchem.com]

8. gene.com [gene.com]

To cite this document: BenchChem. [Safeguarding a-Glance: Personal Protective Equipment
and Handling Protocols for Alectinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194254#personal-protective-equipment-for-
handling-alectinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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